Cas no 1807075-54-2 (3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine
• CAS No: 1807075-54-2
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4877234
• Update Time: 2025-11-01

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C9H7ClF2N2O/c1-15-9-6(8(11)12)2-5(3-10)7(4-13)14-9/h2,8H,3H2,1H3
• InChI Key： WCXRNEULNWVNAC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine

Introduction to 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1807075-54-2)

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine, identified by its CAS number 1807075-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework, combining a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, which collectively contribute to its diverse chemical reactivity and potential biological applications.

The compound belongs to the broader category of heterocyclic aromatic compounds, which are widely recognized for their role in drug discovery and development. The presence of the methoxy group at the 6-position of the pyridine ring further modulates its electronic properties, making it a valuable scaffold for synthesizing novel molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their inherent ability to interact with biological targets such as enzymes and receptors. The structural features of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine suggest that it may serve as a versatile intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

One of the most compelling aspects of this compound is its reactivity, particularly the chloromethyl group, which can participate in nucleophilic addition reactions to form carbon-carbon bonds. This property makes it a useful building block for constructing more complex structures, including potential drug candidates. Additionally, the electron-withdrawing nature of the cyano and difluoromethyl groups can influence the compound's overall polarity and solubility, factors that are critical for drug-like properties such as bioavailability and metabolic stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of a difluoromethyl group in 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine aligns with this trend, suggesting that it may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts.

The methoxy group at the 6-position of the pyridine ring also plays a crucial role in modulating the compound's reactivity and biological activity. Methoxy-substituted pyridines are known to exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these functional groups in 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine makes it an attractive candidate for further investigation in drug discovery programs.

From a synthetic chemistry perspective, this compound offers several opportunities for derivatization. The chloromethyl group can be readily transformed into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to explore diverse structural modifications, enabling the optimization of pharmacological properties.

The cyano group provides another point of modification, as it can be reduced to an amine or converted into other functional groups through various chemical transformations. These modifications can be strategically employed to fine-tune the compound's biological activity and improve its suitability for therapeutic applications.

Moreover, the presence of both electron-withdrawing and electron-donating groups in 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine suggests that it may exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. This characteristic is particularly valuable in developing multi-target drugs that can address complex diseases more effectively.

In conclusion, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1807075-54-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a versatile building block for synthesizing novel bioactive molecules with potential applications across various therapeutic areas. As research continues to uncover new insights into the pharmacological properties of pyridine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development efforts.